5,8-Ethenoquinoxaline

• CAS No.: 128782-06-9
• Molecular Formula: C10H6N2
• Molecular Weight: 154.172
• InChI: InChI=1S/C10H6N2/c1-2-8-4-3-7(1)9-10(8)12-6-5-11-9/h1-6H
• InChI Key: RHAFJOWEXAOMEN-UHFFFAOYSA-N
• SMILES: C1=CC2=C3C(=C1C=C2)N=CC=N3
• Synonyms: 5,8-Ethenoquinoxaline (9CI)

Description

5,8-Ethenoquinoxaline is a quinoxaline derivative characterized by an etheno (ethylene) bridge fused between the 5th and 8th positions of the quinoxaline core. Quinoxalines are bicyclic aromatic compounds consisting of two nitrogen atoms in a benzene-fused diazine ring.

Comparison with Similar Compounds

Comparison with Structurally Similar Quinoxaline Derivatives

The following analysis compares 5,8-Ethenoquinoxaline with three structurally related compounds from the evidence: 5,8-Dibromoquinoxaline, 5,8-dimethoxy-2,3-diphenylquinoxaline, and 5,8-bis(5-bromo-2-thienyl)quinoxaline. Key differences in substituents, physicochemical properties, and applications are highlighted.

Structural and Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties
5,8-Ethenoquinoxaline*	C₁₀H₆N₂	154.17	Etheno bridge (C=C) at 5,8-positions	Hypothesized enhanced π-conjugation; potential for fluorescence or conductivity.
5,8-Dibromoquinoxaline	C₈H₄Br₂N₂	311.94	Bromine atoms at 5,8-positions	High reactivity in cross-coupling reactions; halogenated aromatic stability.
5,8-dimethoxy-2,3-diphenylquinoxaline	C₂₂H₁₈N₂O₂	342.39	Methoxy groups at 5,8; phenyl at 2,3	Improved solubility in polar solvents; steric hindrance from phenyl groups.
5,8-bis(5-bromo-2-thienyl)quinoxaline	C₁₆H₈Br₂N₂S₂	452.19	Thienyl-Br substituents at 5,8-positions	Extended conjugation via thiophene rings; potential for optoelectronic materials.

Note: 5,8-Ethenoquinoxaline properties are inferred due to lack of direct evidence.